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Compound of Interest

Compound Name: Methyl 3-ethoxybenzoate

Cat. No.: B026690 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the material safety data for Methyl 3-
ethoxybenzoate (CAS No. 108593-47-1). The information is compiled to meet the needs of

researchers, scientists, and professionals in drug development, with a focus on presenting

clear, quantitative data and outlining relevant experimental methodologies.

Chemical Identification and Physical Properties
Methyl 3-ethoxybenzoate is an aromatic ester. Its fundamental identification and physical

characteristics are summarized below.

Identifier Value Source(s)

Chemical Name Methyl 3-ethoxybenzoate [1]

Synonyms

3-Ethoxybenzoic acid methyl

ester, Methyl m-

ethoxybenzoate

[2]

CAS Number 108593-47-1 [1][2]

Molecular Formula C10H12O3 [1][2]

Molecular Weight 180.20 g/mol [1][2]
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Physical Property Value Source(s)

Appearance Colorless to light yellow liquid [2]

Density 1.073 g/cm³

Boiling Point 258.2 °C at 760 mmHg

100 °C at 2 mmHg [2]

Flash Point 102.1 °C

Vapor Pressure 0.0139 mmHg at 25 °C

Solubility

Information not available.

Expected to be poorly soluble

in water and soluble in organic

solvents.

Refractive Index 1.520 [2]

Hazard Identification and Toxicological Profile
There is some conflicting information regarding the hazards of Methyl 3-ethoxybenzoate. One

supplier SDS indicates no health hazards, while another suggests it is harmful. Based on data

for the closely related compound, Methyl Benzoate, and GHS classifications from some

suppliers, a cautious approach is warranted.

GHS Classification (from supplier data):

Acute Toxicity, Oral (Category 4), H302: Harmful if swallowed.[2]

Skin Irritation (Category 2), H315: Causes skin irritation.[2]

Eye Irritation (Category 2A), H319: Causes serious eye irritation.[2]

Specific Target Organ Toxicity — Single Exposure (Category 3), Respiratory System, H335:

May cause respiratory irritation.[2]

Toxicological Data:
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Specific quantitative toxicological data (e.g., LD50, LC50) for Methyl 3-ethoxybenzoate is not

readily available in the searched literature. The following table includes data for the related

compound Methyl Benzoate (CAS 93-58-3) for contextual reference. This data should be

interpreted with caution as it does not pertain directly to Methyl 3-ethoxybenzoate.

Test Species Route Value Source(s)

LD50 (Methyl

Benzoate)
Rat Oral 1177 mg/kg [3]

LD50 (Methyl

Benzoate)
Rabbit Dermal >2000 mg/kg [4]

Ecological Information:

No specific ecotoxicological data for Methyl 3-ethoxybenzoate was found. It is recommended

to prevent its release into the environment. For the related compound, Methyl Benzoate, it is

classified as harmful to aquatic life.

Handling, Storage, and Personal Protective
Equipment
Handling:

Handle only by, or under the close supervision of, qualified professionals trained in handling

hazardous chemicals.

Use in a well-ventilated area, preferably in a chemical fume hood.

Avoid breathing vapors or mists.[5]

Avoid contact with skin, eyes, and clothing.[5]

Keep away from heat, sparks, and open flames.

Wash hands thoroughly after handling.
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Storage:

Store in a tightly closed container.

Keep in a cool, dry, and well-ventilated area.

Store away from incompatible materials such as oxidizing agents.

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles or a face shield.

Skin Protection: Wear suitable protective clothing and chemical-resistant gloves (e.g., butyl

rubber, nitrile).

Respiratory Protection: If ventilation is inadequate, use a NIOSH-approved respirator with an

organic vapor cartridge.[6]

First Aid and Emergency Procedures
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Exposure Route First Aid Measures Source(s)

Inhalation

Remove to fresh air. If

symptoms persist, seek

medical attention.

Skin Contact

Immediately wash skin with

copious amounts of water for

at least 15 minutes while

removing contaminated

clothing. If irritation persists,

seek medical attention.

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, separating the

eyelids. If irritation persists,

seek medical attention.

Ingestion

Wash out mouth with water. Do

NOT induce vomiting. Seek

immediate medical attention.

Fire-Fighting Measures:

Suitable Extinguishing Media: Dry powder, carbon dioxide, or alcohol-resistant foam.

Specific Hazards: Combustion may produce carbon monoxide and other toxic gases.

Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective

clothing.

Accidental Release Measures:

Wear appropriate personal protective equipment.

Absorb the spill with an inert material (e.g., sand, vermiculite) and place it in a sealed

container for disposal.
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Prevent the material from entering drains or waterways.

Ventilate the area of the spill.

Experimental Protocols: Synthesis of Methyl 3-
ethoxybenzoate
A common method for the synthesis of Methyl 3-ethoxybenzoate is the Fischer esterification

of 3-ethoxybenzoic acid with methanol, using a strong acid catalyst. The following is a

representative protocol adapted from general Fischer esterification procedures.[7][8][9]

Materials:

3-ethoxybenzoic acid

Methanol (anhydrous)

Concentrated sulfuric acid (H₂SO₄)

Diethyl ether or other suitable extraction solvent

Saturated sodium bicarbonate (NaHCO₃) solution

Saturated sodium chloride (brine) solution

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

Reaction Setup:

In a round-bottom flask equipped with a magnetic stir bar, combine 3-ethoxybenzoic acid

and an excess of anhydrous methanol.

Slowly and carefully add a catalytic amount of concentrated sulfuric acid to the mixture

while stirring.
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Attach a reflux condenser and heat the mixture to reflux. The reaction progress can be

monitored by thin-layer chromatography (TLC).

Work-up and Extraction:

After the reaction is complete, cool the mixture to room temperature.

Transfer the reaction mixture to a separatory funnel containing water.

Extract the aqueous mixture with diethyl ether.

Separate the organic layer and wash it sequentially with water, saturated sodium

bicarbonate solution (to neutralize any remaining acid), and finally with brine.

Drying and Solvent Removal:

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

Filter to remove the drying agent.

Remove the solvent from the filtrate using a rotary evaporator.

Purification:

The crude Methyl 3-ethoxybenzoate can be purified by vacuum distillation to yield the

final product.

Visualizations
The following diagrams illustrate the experimental workflow for the synthesis of Methyl 3-
ethoxybenzoate and a logical flow for hazard identification and control.
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Reaction Work-up & Extraction Purification

3-Ethoxybenzoic Acid
+

Methanol
+

H₂SO₄

RefluxHeat Quench with Water Extract with
Diethyl Ether Wash with Water Wash with NaHCO₃ Wash with Brine Dry with Na₂SO₄ Filter Evaporate Solvent Vacuum Distillation Pure Methyl

3-ethoxybenzoate

Click to download full resolution via product page

Caption: Fischer Esterification Workflow for Methyl 3-ethoxybenzoate Synthesis.
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Hazard Identification & Risk Assessment

Hierarchy of Controls

Emergency Preparedness

Review & Improvement

Identify Hazards
(Physical, Health, Environmental)

Assess Risks
(Likelihood & Severity)

Elimination / Substitution
(Use a less hazardous chemical)

Implement Controls

Spill Response Plan First Aid Procedures Fire Response Plan

Engineering Controls
(Fume Hood, Ventilation)

Administrative Controls
(SOPs, Training)

Personal Protective Equipment
(Gloves, Goggles, Lab Coat)

Review and Update
Procedures Periodically
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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